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Abstract

This technical guide provides a comprehensive overview of the N-Nitroso Tizanidine impurity,
a potential nitrosamine impurity in the muscle relaxant Tizanidine. Nitrosamine impurities are a
class of compounds of significant concern to the pharmaceutical industry and regulatory bodies
due to their potential carcinogenic properties. This document delves into the chemical
properties, potential for formation, and analytical methodologies for the detection and
guantification of N-Nitroso Tizanidine. Detailed experimental protocols for attempted synthesis
and proposed analytical methods are provided to aid researchers and drug development
professionals in risk assessment and control strategy development.

Introduction to N-Nitroso Tizanidine

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting a2-adrenergic
agonist used to treat muscle spasticity. The formation of nitrosamine impurities in
pharmaceutical products is a critical quality and safety concern. These impurities can arise
from the reaction of secondary or tertiary amines with nitrosating agents (such as nitrous acid,
which can be formed from nitrites in the presence of acid). Given that the Tizanidine molecule
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contains a secondary amine group within its imidazoline ring, there is a theoretical potential for
the formation of N-Nitroso Tizanidine.

This guide will explore the available scientific information regarding this specific impurity, with a
focus on its chemical characteristics, the likelihood of its formation, and the analytical
techniques required for its control.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of N-Nitroso Tizanidine is
fundamental for its synthesis as a reference standard and for the development of appropriate
analytical methods.

Property Value Source
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The formation of N-Nitroso Tizanidine would theoretically involve the nitrosation of the
secondary amine in the imidazoline ring of the Tizanidine molecule. This reaction typically
requires a nitrosating agent, such as nitrous acid (HNO:z), which can be formed in situ from
nitrite salts (e.g., sodium nitrite) under acidic conditions.

( Tizanidine \ Nitrosation Reaction
(

contains secondary aminey i

JO

Nitrosating Agent
(e.g., HNO2z from NaNOz2 + Acid)

Click to download full resolution via product page

Figure 1: Potential formation pathway of N-Nitroso Tizanidine.

Likelihood of Formation and Synthesis Attempts

Despite the theoretical potential for formation, reports indicate that N-Nitroso Tizanidine is not
readily formed. A "Synthesis Failure Report" based on rigorous forced nitrosation assays
(Nitrosation Assay Procedure or NAP test) concluded that Tizanidine does not easily undergo
nitrosation under the expected conditions. This suggests that the risk of N-Nitroso Tizanidine
formation is significantly low.

The reduced reactivity of the secondary amine in the imidazoline ring of Tizanidine towards
nitrosation can be attributed to electronic factors. The lone pair of electrons on the nitrogen
atom is delocalized within the guanidinium-like system of the 2-aminoimidazoline group,
making it less available for electrophilic attack by the nitrosonium ion (NO™).

Detailed Experimental Protocol for Attempted Synthesis
(Forced Nitrosation)

The following is a detailed, hypothetical protocol for the attempted synthesis of N-Nitroso
Tizanidine under forced conditions, based on general procedures for nitrosamine formation.
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Objective: To attempt the synthesis of N-Nitroso Tizanidine from Tizanidine hydrochloride
under forced nitrosation conditions.

Materials:

Tizanidine hydrochloride

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), 1 M
e Dichloromethane (DCM)

» Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

» Deionized water

» Round-bottom flask

e Magnetic stirrer and stir bar
* Ice bath

e Separatory funnel

» Rotary evaporator

e Analytical balance

e pH meter

Procedure:

» Dissolution of Tizanidine: In a 100 mL round-bottom flask, dissolve 1.0 g of Tizanidine
hydrochloride in 20 mL of deionized water with stirring.
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Acidification and Cooling: Cool the solution to 0-5 °C using an ice bath. Slowly add 1 M HCI
dropwise to adjust the pH of the solution to approximately 3.0.

Preparation of Nitrosating Agent: In a separate beaker, dissolve a 5-fold molar excess of
sodium nitrite in 10 mL of deionized water.

Nitrosation Reaction: Add the sodium nitrite solution dropwise to the cooled Tizanidine
solution over 30 minutes, maintaining the temperature between 0-5 °C.

Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 2 hours, and then let it slowly
warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress
by thin-layer chromatography (TLC) or LC-MS if a reference standard is available.

Work-up:

o Transfer the reaction mixture to a separatory funnel.

o

Neutralize the mixture by carefully adding saturated sodium bicarbonate solution until the
pH is approximately 7-8.

o

Extract the aqueous layer three times with 30 mL portions of dichloromethane.

[¢]

Combine the organic layers and wash with 20 mL of brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate.

Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator.

Analysis: Analyze the resulting residue by LC-MS, GC-MS, and NMR to identify the presence
of N-Nitroso Tizanidine.

Analytical Methodologies

The detection and quantification of nitrosamine impurities at trace levels require highly
sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly
employed techniques.
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Figure 2: General analytical workflow for N-Nitroso Tizanidine impurity analysis.
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Proposed LC-MS/MS Method

LC-MS/MS is a highly sensitive and selective technique for the analysis of non-volatile
nitrosamines.

Sample Preparation:

Accurately weigh 100 mg of Tizanidine drug substance into a 10 mL volumetric flask.

Add 8 mL of diluent (50:50 methanol:water) and sonicate for 10 minutes to dissolve.

Allow the solution to cool to room temperature and make up the volume with the diluent.

Centrifuge an aliquot of the solution at 5000 rpm for 10 minutes.

Filter the supernatant through a 0.22 um syringe filter into an LC vial.

Chromatographic Conditions:
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Parameter

Proposed Value

Column

C18 reverse-phase column (e.g., 100 x 2.1 mm,
1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in methanol

Gradient Time (min)

0.0

5.0

7.0

7.1

10.0

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5puL
Mass Spectrometric Conditions:
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Parameter Proposed Value

lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (Q1) m/z 283.0

To be determined by infusion of a reference
Broduct | 03) standard. Likely fragments would involve the
roduct lons
loss of the nitroso group (-NO) or fragmentation

of the imidazoline ring.

Collision Energy To be optimized

Dwell Time 100 ms

Proposed GC-MS Method

GC-MS is suitable for the analysis of volatile and thermally stable nitrosamines. The suitability
for N-Nitroso Tizanidine would need to be confirmed, as it may not be sufficiently volatile or
stable for this technique.

Sample Preparation:

e Accurately weigh 100 mg of Tizanidine drug substance into a 15 mL centrifuge tube.
e Add 5 mL of dichloromethane and vortex for 5 minutes.

e Centrifuge at 5000 rpm for 10 minutes.

o Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle
stream of nitrogen.

¢ Reconstitute the residue in 1 mL of dichloromethane and transfer to a GC vial.

Chromatographic Conditions:
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Parameter Proposed Value
Mid-polarity capillary column (e.g., DB-624 or
Column _
equivalent, 30 m x 0.25 mm, 1.4 um)
Carrier Gas Helium
Flow Rate 1.0 mL/min (constant flow)
Inlet Temperature 250 °C
Injection Mode Splitless

Oven Program

50 °C (hold 2 min), ramp at 15 °C/min to 280 °C
(hold 5 min)

Mass Spectrometric Conditions:

Parameter

Proposed Value

lonization Mode

Electron lonization (EI)

lon Source Temp.

230 °C

Scan Mode

Selected lon Monitoring (SIM) or MRM if using a
triple quadrupole MS

Monitored lons

To be determined from the mass spectrum of a
reference standard. The molecular ion (m/z 282)
and characteristic fragment ions would be

monitored.

Method Validation

Any analytical method developed for the quantification of N-Nitroso Tizanidine must be

validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.
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l Analytical Method Validation (ICH Q2(R1))
\ 4 4
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(umu of Quantification (LOQD Gubusmessj

Click to download full resolution via product page
Figure 3: Logical relationship of analytical method validation parameters.
Validation Parameters:

o Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present, such as the API, other impurities, and degradation
products.

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte. A minimum of five concentrations should be used.

e Range: The interval between the upper and lower concentrations of the analyte that have
been demonstrated to be determined with suitable linearity, accuracy, and precision.

e Accuracy: The closeness of the test results obtained by the method to the true value. This is
typically assessed by recovery studies of spiked samples.

o Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two
levels: repeatability (intra-day) and intermediate precision (inter-day).

o Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be
quantitatively determined with suitable precision and accuracy.
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e Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

Conclusion

N-Nitroso Tizanidine is a theoretically possible but unlikely impurity in Tizanidine drug
substance and product. Forced degradation studies have shown that Tizanidine is resistant to
nitrosation, likely due to the electronic delocalization within the 2-aminoimidazoline moiety. For
risk assessment and control, highly sensitive analytical methods such as LC-MS/MS are
recommended. The proposed methods and protocols in this guide provide a strong foundation
for researchers and drug development professionals to address the potential presence of this
impurity and ensure the safety and quality of Tizanidine-containing pharmaceuticals. The use of
a well-characterized N-Nitroso Tizanidine reference standard is essential for method
development, validation, and routine analysis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. agilent.com [agilent.com]

e 2. cleanchemlab.com [cleanchemlab.com]
o 3. agilent.com [agilent.com]

e 4. veeprho.com [veeprho.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to N-Nitroso Tizanidine
Impurity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16090419/docs#an-in-depth-technical-guide-to-n-
nitroso-tizanidine-impurity]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b16090419/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://www.benchchem.com/product/b16090419/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://veeprho.com/impurities/tizanidine-nitroso-impurity-1/
https://www.benchchem.com/product/b16090419?utm_src=pdf-custom-synthesis#bc-rfq
https://www.agilent.com/cs/library/applications/application-nitrosamines-sartans-7890-8890-7010b-5994-1821en-agilent.pdf
https://www.cleanchemlab.com/product-coa-view.php?url=N-Nitroso-Tizanidine-Impurity-3
https://www.agilent.com/cs/library/applications/an-nitrosamine-impurities-drug-products-gc-ms-ms-5994-5795en-agilent.pdf
https://veeprho.com/impurities/tizanidine-nitroso-impurity-1/
https://www.benchchem.com/product/b16090419/docs#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://www.benchchem.com/product/b16090419/docs#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://www.benchchem.com/product/b16090419/docs#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://www.benchchem.com/product/b16090419/docs#an-in-depth-technical-guide-to-n-nitroso-tizanidine-impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16090419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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